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Compound of Interest

Compound Name: trans-3-Chloroacrylic acid

CAS No.: 625-40-1

Cat. No.: B1221928

Get Quote

CAS: 2345-61-1 Formula: C₃H₃ClO₂ Molecular Weight: 106.51 g/mol [1][2][3][4]

Executive Summary & Hazard Logic
trans-3-Chloroacrylic acid (t-3-CAA) presents a dual-threat profile in drug development

workflows: it is an immediate corrosive hazard (Skin Corr.[1] 1B) and a latent genotoxic risk due

to its electrophilic nature.[1]

Unlike simple mineral acids, t-3-CAA contains an

-unsaturated carbonyl system substituted with a chlorine atom.[1] This geometry creates a
highly reactive Michael acceptor.[1] The electron-withdrawing nature of both the carboxylic acid
and the chlorine atom renders the

-carbon exceptionally electrophilic.[1]

The "Why" Behind the Hazard:

Immediate Toxicity: The acidic proton (
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~3.0–3.[1]5) drives tissue corrosion.[1]

Systemic/Long-term Toxicity: The electrophilic alkene can irreversibly alkylate biological

nucleophiles (e.g., cysteine residues in proteins, DNA bases) via Michael addition, leading to

potential sensitization and mutagenicity.[1]

Physicochemical Profile
Operational safety relies on verifying the physical state of the reagent before handling.[1] trans-

Isomers of acrylic acid derivatives are typically thermodynamically more stable and have higher

melting points than their cis counterparts.[1]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Hierarchy of Controls & Handling Protocols
Engineering Controls

Primary Barrier: All open handling (weighing, transfer, solvation) must occur within a certified

chemical fume hood operating at a face velocity of 80–100 fpm.[1]

Static Control: Use an ionizing bar or anti-static gun during weighing.[1] The dry powder is

prone to static cling, which can cause "fly-away" particles that contaminate the balance area.

[1]

Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are insufficient for prolonged direct contact with halogenated organic

acids.[1]

Hand Protection (Splash): Double-gloved Nitrile (minimum 5 mil outer).[1]

Hand Protection (Solution/Spill): Butyl Rubber or Viton® (0.3 mm) are required for spill

cleanup or handling concentrated stock solutions.[1]

Eye/Face: Chemical splash goggles (ventless) are required.[1] A face shield is

recommended if handling >5g quantities.[1]

Respiratory: If fume hood works are impossible (not recommended), a full-face respirator

with ABEK (Organic Vapor/Acid Gas) cartridges is required.[1]

Experimental Workflow: Solid-to-Solution Transfer
The most critical moment for exposure is the transfer of the solid powder to a solvent.[1]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Safe workflow for transferring t-3-CAA from solid stock to reaction solvent.

Reaction Safety & Stability
Chemical Incompatibilities

Strong Bases: Exothermic deprotonation occurs immediately.[1]
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Nucleophiles: Amines, thiols, and phosphines will react with the double bond (Michael

addition) potentially generating unexpected adducts or exotherms.[1]

Radical Initiators: Although less prone to polymerization than unsubstituted acrylic acid, t-3-

CAA can polymerize or dimerize under radical conditions.[1]

Storage
Store at +2°C to +8°C (Refrigerated).

Keep container tightly sealed to prevent moisture absorption (hygroscopic degradation).[1]

Segregation: Store away from oxidizing agents and alkalis.[1][5]

Emergency Response & Decontamination
Exposure Response

Eye Contact: Immediate irrigation for 15 minutes.[1][6][7] Do not wait. The lachrymatory

effect indicates immediate corneal assault.[1]

Skin Contact: Wash with soap and water.[1][6][7][8] Do not use organic solvents

(ethanol/acetone) to wash skin, as this enhances absorption of the halo-acid.[1]

Inhalation: Move to fresh air. If pulmonary edema symptoms (shortness of breath) develop,

seek medical aid.

Spill Cleanup & Neutralization Logic
Halogenated organic acids must be chemically neutralized before disposal to prevent

downstream corrosion of waste drums.[1]

Neutralization Agent: Saturated Sodium Bicarbonate (

) or Calcium Carbonate (

).[1]

Note: Avoid Sodium Hydroxide (
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) for spills, as the heat of neutralization is too rapid and may cause spattering of the
corrosive material.[1]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Figure 2: Decision logic for neutralizing and cleaning up t-3-CAA spills.

Waste Disposal
Classification: Halogenated Organic Waste.[1]

Prohibition: Do not mix with non-halogenated solvents (e.g., acetone wash) if your facility

separates them; halogenated compounds require higher incineration temperatures.[1]

Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers due to acid

corrosion.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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